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Compound of Interest

Compound Name: 1-Bromobutane

cat. No.: B133212

The safe and compliant disposal of 1-bromobutane is critical for ensuring laboratory safety
and environmental protection. As a flammable and halogenated organic compound, 1-
bromobutane requires specific handling and disposal protocols. This guide provides detailed,
step-by-step procedures for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before handling 1-bromobutane for any purpose, including disposal, adhere to the following
safety measures:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical
safety goggles, a lab coat, closed-toe shoes, and nitrile or other chemically resistant gloves.

[1](21[3]

« Ventilation: Handle 1-bromobutane exclusively in a well-ventilated area or, preferably, within
a certified chemical fume hood to prevent the inhalation of vapors.[1][2][4]

« Ignition Sources: 1-Bromobutane is a flammable liquid.[5] Keep it away from all sources of
ignition, including heat, sparks, and open flames.[1][4] Use non-sparking tools and ensure all
equipment is properly grounded and bonded to prevent static discharge.[4][6][7]

Step-by-Step Disposal Protocol

Step 1: Waste Segregation

Proper segregation is the most critical step in the disposal process.
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« ldentify as Halogenated Waste: 1-Bromobutane is a halogenated organic compound
because it contains bromine.[1][8]

o Dedicated Waste Stream: It must be collected in a waste container specifically designated
for "Halogenated Organic Waste."[1][9]

» Prohibited Mixing:

o DO NOT mix 1-bromobutane waste with non-halogenated organic solvents.[3][9] Mixing
these waste streams significantly increases disposal costs and complexity.[10]

o DO NOT combine it with other waste categories such as acids, bases, or strong oxidizing
agents.[3]

o NEVER pour 1-bromobutane down the sink or into any public drainage system.[1][11][12]
Step 2: Waste Collection and Container Management

o Select Appropriate Container: Use a chemically compatible, sealable container, such as a
glass or polyethylene bottle or carboy, designated for halogenated waste.[3][10] The
container must be in good condition, free of leaks, and have a secure, vapor-tight cap.[9]

o Proper Labeling: As soon as the first drop of waste is added, label the container clearly. The
label must include:

o The words "Hazardous Waste".[9]
o The full chemical name: "Waste 1-Bromobutane".[9]

o If mixed with other halogenated solvents, list all constituents and their approximate
percentages or volumes.[8]

o Keep Container Closed: The waste container must remain tightly sealed at all times, except
when you are actively adding waste.[3][9][10]

Step 3: Storage of Waste Container
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» Designated Area: Store the waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[10]

» Safe Storage Conditions: The storage area should be cool, dry, and well-ventilated.[10][13]
Keep the container away from direct sunlight and sources of ignition.[7][13]

» Secondary Containment: Place the waste container within a larger, chemically resistant
secondary container to contain any potential leaks or spills.[10]

Step 4: Arranging for Final Disposal

o Contact EHS: Once the container is full or when the waste is no longer being generated,
contact your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal service to arrange for pickup.[12][13]

e Regulatory Compliance: Disposal must be carried out in compliance with all federal, state,
and local regulations.[6][12] The typical disposal method for halogenated organic waste is
high-temperature incineration at a regulated hazardous waste facility.[8][12]

Accidental Spill Protocol

In the event of a 1-bromobutane spill, follow these procedures immediately:

Alert and Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or
the ventilation is poor.[9][12]

e Remove Ignition Sources: Immediately extinguish any nearby flames and turn off equipment
that could create sparks.[4][12]

o Contain and Absorb: Wearing appropriate PPE, contain the spill with an inert absorbent
material such as sand, vermiculite, or diatomaceous earth.[4][7][11]

o Collect Waste: Carefully scoop the absorbent material into a sealable, properly labeled
container for disposal as hazardous waste.[4][6]

o Decontaminate: Clean the spill area according to your laboratory's established procedures.
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o Seek Assistance: For large or unmanageable spills, evacuate the area and contact your

institution's emergency response team.[9]

Quantitative Data for 1-Bromobutane

The following table summarizes key quantitative data for 1-bromobutane, essential for its safe

handling and disposal.

Property Value Source(s)
CAS Number 109-65-9 [2][5][6]
Molecular Formula CaHoBr [14]
Molecular Weight 137.02 g/mol [4]
Appearance Colorless to light yellow liquid [41[7]
Boiling Point 100 - 104 °C (212 - 219 °F) [41[6]
Flash Point 10 °C (50 °F) [4][6]
Density 1.276 g/cm3 [4]
Vapor Density 4.73 (Air=1) [4]
Explosive Limits 2.8% - 7.0% by volume [41[6]
UN Number 1126 [6][12]
Transport Hazard Class 3 (Flammable Liquid) [6][12]

Experimental Protocols & Visualizations
Disposal Workflow for 1-Bromobutane

The logical flow for the proper disposal of 1-bromobutane waste is outlined below. This

workflow ensures that safety and regulatory requirements are met at each stage, from initial

handling to final disposal.
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Preparation & Handling
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Caption: Workflow for the safe disposal of 1-bromobutane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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